Cas no 2137483-58-8 (2-(9H-fluoren-9-ylmethoxycarbonylamino)-2-[3-iodo-5-(trifluoromethyl)phenyl]acetic acid)

• Product Name: 2-(9H-fluoren-9-ylmethoxycarbonylamino)-2-[3-iodo-5-(trifluoromethyl)phenyl]acetic acid
• CAS No: 2137483-58-8
• MF: C₂₄H₁₇F₃INO₄
• MW: 567.295769453049
• CID: 5255613
• Update Time: 2025-05-20

2-(9H-fluoren-9-ylmethoxycarbonylamino)-2-[3-iodo-5-(trifluoromethyl)phenyl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-[3-iodo-5-(trifluoromethyl)phenyl]acetic acid
• 2-(9H-fluoren-9-ylmethoxycarbonylamino)-2-[3-iodo-5-(trifluoromethyl)phenyl]acetic acid
• Benzeneacetic acid, α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-3-iodo-5-(trifluoromethyl)-

• Inchi： 1S/C24H17F3INO4/c25-24(26,27)14-9-13(10-15(28)11-14)21(22(30)31)29-23(32)33-12-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-11,20-21H,12H2,(H,29,32)(H,30,31)
• InChI Key： GNPBQENOYQRQND-UHFFFAOYSA-N
• SMILES： IC1C=C(C(F)(F)F)C=C(C=1)C(C(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 698
• XLogP3: 5.9
• Topological Polar Surface Area: 75.6

Additional information on 2-(9H-fluoren-9-ylmethoxycarbonylamino)-2-[3-iodo-5-(trifluoromethyl)phenyl]acetic acid

Compound CAS No 2137483-58-8: A Comprehensive Overview

The compound with CAS No 2137483-58-8, known as 2-(9H-fluoren-9-ylmethoxycarbonylamino)-2-[3-iodo-5-(trifluoromethyl)phenyl]acetic acid, is a highly specialized organic molecule with significant applications in the field of organic synthesis and materials science. This compound is characterized by its unique structure, which combines a fluorenylmethoxycarbonyl (Fmoc) group, an iodo-substituted aromatic ring, and a trifluoromethyl group, all connected through an acetic acid backbone. The molecule's structure endows it with distinctive chemical properties, making it a valuable tool in various research and industrial applications.

Recent advancements in synthetic chemistry have highlighted the importance of Fmoc groups in protecting amino functionalities during peptide synthesis. The Fmoc group is widely used due to its stability under basic conditions and ease of removal under acidic conditions, making it ideal for applications in solid-phase synthesis. In the context of this compound, the Fmoc group plays a pivotal role in stabilizing the amino group while enabling precise control over reactivity during subsequent reactions.

The iodo-substituted aromatic ring in this compound adds another layer of functionality. Iodo groups are known for their high reactivity in cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are fundamental in modern organic synthesis. The presence of an iodo group in this molecule makes it a promising candidate for constructing complex aromatic systems, particularly in the development of novel pharmaceuticals and advanced materials.

The trifluoromethyl group attached to the aromatic ring introduces electron-withdrawing effects, enhancing the molecule's stability and reactivity. Trifluoromethyl groups are also known to improve pharmacokinetic properties in drug molecules, such as increasing lipophilicity and metabolic stability. This feature makes the compound particularly appealing for use in drug discovery programs targeting various therapeutic areas.

Recent studies have demonstrated the utility of this compound as an intermediate in the synthesis of bioactive molecules. For instance, researchers have employed this compound to construct highly functionalized aromatic systems with potential applications in oncology and neurodegenerative diseases. The ability to precisely control the substitution pattern on the aromatic ring has been instrumental in achieving desired biological activities.

In terms of synthesis, this compound can be prepared via a multi-step process involving nucleophilic substitutions, coupling reactions, and oxidation steps. The use of modern catalytic systems has significantly improved the efficiency and selectivity of these reactions, enabling the scalable production of this compound for both academic and industrial purposes.

The combination of an Fmoc group, an iodo-substituted aromatic ring, and a trifluoromethyl group makes this compound a versatile building block in organic synthesis. Its applications extend beyond traditional chemical synthesis to include materials science, where it can serve as a precursor for advanced polymers and functional materials.

In conclusion, CAS No 2137483-58-8 represents a cutting-edge molecule with immense potential across multiple disciplines. Its unique structure and functional groups make it a valuable asset in contemporary chemical research and development.